ethyl 2-amino-6-(2-methylpropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-amino-6-(2-methylpropyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C14H22N2O2S/c1-4-18-14(17)12-10-5-6-16(7-9(2)3)8-11(10)19-13(12)15/h9H,4-8,15H2,1-3H3
• InChI Key: STKSVFKZYPRRAA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)CC(C)C)N
• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.40 g/mol

Description

The compound “ethyl 2-amino-6-(2-methylpropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate” is a nitrogen-containing heterocyclic compound. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a thieno ring, which is a five-membered ring with one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine and thieno rings, with various substituents attached to these rings. The exact structure would depend on the positions of these substituents.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the specific substituents present. Pyridine derivatives are generally basic due to the presence of the nitrogen atom, and can undergo various reactions such as substitution, reduction, and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents present. For example, the presence of the ethyl group would likely make the compound more hydrophobic, while the presence of the amino group would make it more basic.

Scientific Research Applications

Heterocyclic Aromatic Amines in Food Safety

Research on heterocyclic aromatic amines (HAAs) like 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) highlights their formation during the cooking process and their potential health risks. Studies have explored mechanisms of formation, suggesting that both lipids and carbohydrates can contribute to the generation of HAAs through reactions involving amino acids under high-temperature conditions. This area of research is crucial for understanding the chemical interactions that lead to HAAs and strategies for mitigating their presence in foods, aiming to reduce potential carcinogenic risks (Zamora & Hidalgo, 2015).

Ethylene Precursors in Plant Biology

The study of 1-aminocyclopropane-1-carboxylic acid (ACC) in plants sheds light on its role beyond being a simple precursor to ethylene. Research indicates that ACC, through various biochemical pathways, influences plant growth, stress responses, and development. This illustrates the potential of exploring specific chemical compounds for their broader biological effects and applications in enhancing agricultural practices and understanding plant physiology (Van de Poel & Van Der Straeten, 2014).

Hybrid Catalysts in Organic Synthesis

The application of hybrid catalysts for the synthesis of complex organic compounds, such as 5H-pyrano[2,3-d]pyrimidine scaffolds, demonstrates the evolving strategies in medicinal chemistry. These catalysts facilitate the development of pharmacologically relevant structures through efficient synthetic routes, highlighting the importance of catalysis in expanding the toolkit for drug discovery and the synthesis of bioactive molecules (Parmar, Vala, & Patel, 2023).

Carcinogenic Potential of Food-Derived Compounds

Studies on food-derived compounds, such as PhIP and its metabolites, emphasize the importance of understanding the metabolic pathways and health implications of compounds formed during food processing. This research is critical for assessing exposure risks and developing dietary guidelines to minimize health risks associated with carcinogenic compounds in the diet (Teunissen et al., 2010).

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various cellular targets.

Mode of Action

For instance, indole derivatives, which are structurally similar, have been shown to exhibit various biological activities, including antiviral, anti-inflammatory, and anticancer effects .

Biochemical Pathways

Similar compounds have been shown to influence a variety of pathways, leading to diverse biological effects .

Result of Action

Similar compounds have been shown to have a range of effects, including antiviral, anti-inflammatory, and anticancer activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with all chemicals, it should be handled with care to avoid exposure and contamination.

Future Directions

The future research directions for this compound could involve further investigation of its biological activities and potential applications. For example, if it exhibits promising biological activities, it could be further developed as a potential therapeutic agent.